Cas no 1806723-84-1 (2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806723-84-1
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4833469
• Update Time: 2025-05-26

2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO2/c1-17-5-4(18-8(12,13)14)3(7(9,10)11)2-16-6(5)15/h2H,1H3
• InChI Key： BLGVSHPQLKOZQD-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806723-84-1)

The compound 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806723-84-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the iodo and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is its role in the development of targeted therapies. Fluorinated pyridines are known for their ability to enhance the metabolic stability and bioavailability of drug candidates. This compound, with its trifluoromethyl group, aligns perfectly with the current trend of incorporating fluorine atoms into pharmaceutical scaffolds to improve their efficacy. Recent studies have explored its utility in kinase inhibitors and antiviral agents, topics that are highly searched in academic and industrial databases.

In addition to its pharmaceutical applications, CAS No. 1806723-84-1 is also relevant in material science. The presence of iodo and trifluoromethoxy groups allows for versatile functionalization, making it a candidate for designing advanced materials with unique electronic properties. This aligns with the surge in searches for high-performance materials and organic electronics, as industries seek sustainable alternatives to traditional components.

The synthesis of 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step processes, often requiring precise control of reaction conditions. Researchers frequently search for optimized synthetic routes and catalytic methods to improve yields and reduce costs. The compound’s iodo substituent also makes it a valuable building block for cross-coupling reactions, a topic of high interest in organic chemistry forums and publications.

Environmental and regulatory considerations are another hotspot tied to this compound. With increasing scrutiny on chemical sustainability, scientists are exploring greener synthesis methods for fluorinated pyridines. The trifluoromethyl group, while beneficial for activity, also raises questions about environmental persistence, a frequently searched topic in regulatory and ecological studies. This dual focus on efficacy and sustainability makes CAS No. 1806723-84-1 a compelling case study in modern chemistry.

From a commercial perspective, the demand for 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is driven by its niche applications. Suppliers and manufacturers often highlight its high purity and custom synthesis options, catering to the needs of research institutions and pharmaceutical companies. Searches for bulk suppliers and technical data sheets reflect the practical challenges faced by procurement teams in sourcing such specialized chemicals.

In summary, 2-Iodo-3-methoxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806723-84-1) represents a convergence of cutting-edge research and industrial demand. Its relevance spans drug discovery, material science, and sustainable chemistry, addressing some of the most pressing questions in these fields. As the scientific community continues to explore its potential, this compound is poised to remain a topic of significant interest and innovation.